Cas no 1338226-20-2 (3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one)

3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a benzyloxymethyl group at the 3-position and a methyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The benzyloxymethyl moiety enhances solubility and stability, while the triazolone ring offers versatility in further functionalization. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry, such as the design of enzyme inhibitors or bioactive scaffolds. The compound’s high purity and consistent performance make it suitable for research and industrial-scale synthesis.
3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one structure
1338226-20-2 structure
Product Name:3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one
CAS No:1338226-20-2
MF:C11H13N3O2
MW:219.239822149277
MDL:MFCD26402909
CID:2092962
PubChem ID:58460055
Update Time:2025-06-10

3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one
    • 5-(benzyloxymethyl)-4-methyl-2H-1,2,4-triazol-3(4H)-one
    • CS-0136692
    • 3-(Benzyloxymethyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one
    • XQKOUEBIJOSTKI-UHFFFAOYSA-N
    • 5-[(benzyloxy)methyl]-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • SCHEMBL2513747
    • 1338226-20-2
    • 4-methyl-3-(phenylmethoxymethyl)-1H-1,2,4-triazol-5-one
    • 5-((Benzyloxy)methyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • MFCD26402909
    • A50868
    • 5-[(BENZYLOXY)METHYL]-4-METHYL-2H-1,2,4-TRIAZOL-3-ONE
    • 3-[(benzyloxy)methyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
    • DA-12020
    • AKOS024463582
    • MDL: MFCD26402909
    • Inchi: 1S/C11H13N3O2/c1-14-10(12-13-11(14)15)8-16-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,15)
    • InChI Key: XQKOUEBIJOSTKI-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC1=NNC(N1C)=O

Computed Properties

  • Exact Mass: 219.100776666g/mol
  • Monoisotopic Mass: 219.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.9Ų

3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one Pricemore >>

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Additional information on 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one

Recent Advances in the Study of 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one (CAS: 1338226-20-2)

The compound 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one (CAS: 1338226-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a 1,2,4-triazole core, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural characterization, and pharmacological evaluation, shedding light on its potential as a scaffold for novel therapeutic agents.

One of the key areas of research has been the optimization of synthetic routes for 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method that employs a one-pot reaction strategy, significantly improving the efficiency of production. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In addition to its synthetic accessibility, the biological activity of 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Furthermore, molecular docking simulations have revealed strong binding affinities for certain protein targets, indicating its utility as a lead compound for designing enzyme inhibitors.

Another noteworthy development is the exploration of derivatives of 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one. Researchers have modified the benzyloxy and methyl groups to enhance bioavailability and target specificity. These efforts have yielded several analogs with improved pharmacokinetic profiles, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters. The study emphasized the importance of structural modifications in optimizing the compound's therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one. Issues such as metabolic stability and off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable subject for ongoing research. Future directions may include in vivo efficacy studies, toxicological assessments, and the development of formulation strategies to enhance delivery.

In conclusion, 3-((Benzyloxy)methyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one (CAS: 1338226-20-2) represents a promising scaffold in medicinal chemistry, with recent advances highlighting its synthetic feasibility and biological relevance. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use, positioning it as a potential candidate for drug development in the coming years.

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